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Compound of Interest

Compound Name: alpha-Amylcinnamyl formate

CAS No.: 7493-79-0

Cat. No.: B1623734

Get Quote

Executive Summary & Operational Directives
alpha-Amylcinnamyl formate (CAS: 7493-79-0) is a high-boiling aromatic ester commonly

used in fragrance and flavor research.[1] While it poses lower immediate flammability risks

compared to low-molecular-weight esters, it presents significant chronic aquatic toxicity and

sensitization hazards.

Critical Directive: Under no circumstances should this compound be discharged into municipal

sewage systems or surface waters. Although it may not always classify as a federally listed

RCRA hazardous waste (depending on flash point and mixture), it must be managed as Non-

Regulated Chemical Waste designated for Incineration to prevent environmental accumulation.

Chemical Profile & Hazardous Characterization
Effective disposal requires accurate characterization. The high flash point of this compound

often exempts it from "Ignitable" (D001) classification in its pure form, but its lipophilicity

dictates specific handling.
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Parameter Data Operational Implication

CAS Number 7493-79-0
Unique identifier for waste

manifesting.[1]

Molecular Formula C₁₅H₂₀O₂
High carbon content requires

high-temp incineration.[1]

Flash Point > 100°C (> 212°F)
Generally Non-Flammable for

transport (unless solvated).[1]

Water Solubility Insoluble (< 0.1 g/L)
Do NOT flush. Will partition to

surface/organic matter.[1]

Specific Gravity 0.98 - 0.99

Sinks/Suspends in water;

difficult to separate via

skimmers.[1]

GHS Classification Aquatic Chronic 2 (H411)
Toxic to aquatic life with long-

lasting effects.

Personal Protective Equipment (PPE) Matrix
Rationale: Aromatic esters can permeate standard latex. Nitrile provides superior resistance to

permeation for this chemical class.

Hand Protection: Nitrile gloves (Minimum thickness: 0.11 mm). Double-gloving

recommended for spill cleanup.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant). Safety glasses are

insufficient for pouring operations due to splash risks.

Respiratory: If heating or aerosolizing, use a fume hood. If handling large open volumes

outside a hood, use a half-face respirator with Organic Vapor (OV) cartridges.

Disposal Protocols
Scenario A: Pure Stock or High-Concentration Waste
Use this protocol for expired shelf-stock or synthesis leftovers.[1]
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Container Selection: Use a chemically compatible High-Density Polyethylene (HDPE) or

glass container.

Labeling:

If the Flash Point is confirmed > 60°C (140°F), label as "Non-RCRA Regulated Chemical

Waste."

MANDATORY ADDITION: Add a secondary label or note: "Contains Marine Pollutant -

Incinerate Only."

Segregation: Do not mix with oxidizers (e.g., Nitric Acid) or strong bases. Segregate into the

"Non-Halogenated Organic" waste stream.

Final Disposition: Transfer to EHS for thermal destruction via a licensed hazardous waste

incinerator.

Scenario B: Solvated Waste (Mixtures)
Use this protocol for HPLC waste, reaction mothers liquors, or dilutions.

Characterize the Solvent: The solvent usually dictates the RCRA code.

Example: If dissolved in Ethanol or Acetonitrile, the waste is Ignitable (D001).

Example: If dissolved in Dichloromethane, the waste is Toxic (F-listed or D-listed).

Bulking: Pour into the appropriate "Organic Solvents" carboy (Halogenated vs. Non-

Halogenated).

Documentation: Ensure "alpha-Amylcinnamyl formate" is listed as a constituent on the

waste tag to prevent incompatibility in the bulk tank.

Spill Management & Emergency Response
Immediate Action: Isolate the area. Remove ignition sources (standard precaution).[2]
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Containment: Do not allow the spill to spread to floor drains. Use vermiculite, sand, or

commercial oleophilic pads to dike the spill.

Scientific Logic: Avoid using sawdust or paper towels if possible; while the flash point is

high, increasing the surface area of combustible organics on combustible absorbents

increases fire risk in the waste bin.

Absorption: Cover the liquid completely with absorbent material. Allow 5–10 minutes for

capillary action to fully absorb the viscous liquid.

Collection: Scoop the saturated absorbent into a wide-mouth HDPE jar or heavy-duty waste

bag.

Decontamination: Scrub the surface with a detergent solution (surfactant) and water to

emulsify residual oils. Collect this wash water as chemical waste—do not mop into the drain.

Decision Logic & Workflow
The following diagram illustrates the decision-making process for categorizing alpha-
Amylcinnamyl formate waste.
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Figure 1: Waste classification decision tree ensuring compliance with environmental toxicity

standards regardless of RCRA ignitability status.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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